1-allyl-N-(2,5-dimethylphenyl)-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide

• IUPAC Name: N-(2,5-dimethylphenyl)-4-hydroxy-2-oxo-1-prop-2-enylquinoline-3-carboxamide
• InChI: InChI=1S/C21H20N2O3/c1-4-11-23-17-8-6-5-7-15(17)19(24)18(21(23)26)20(25)22-16-12-13(2)9-10-14(16)3/h4-10,12,24H,1,11H2,2-3H3,(H,22,25)
• InChI Key: JYQHODXDZWMFHW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)C2=C(C3=CC=CC=C3N(C2=O)CC=C)O
• Molecular Formula: C21H20N2O3
• Molecular Weight: 348.4 g/mol

Description

1-allyl-N-(2,5-dimethylphenyl)-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide is a useful research compound. Its molecular formula is C21H20N2O3 and its molecular weight is 348.402. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

A study explored aminomethylated derivatives of allylphenols, including structures related to the query compound, as antimicrobial additives for jet fuel. These derivatives demonstrated effective suppression of microorganism growth at specific concentrations, showcasing their potential as antimicrobial agents in industrial applications (Magerramov et al., 2008).

Synthetic Methodologies

Research has reported on the synthetic entry to 1,4-dihydroquinoline nucleus, involving procedures that may be applicable to synthesizing the query compound. This method includes steps such as dimethyltitanocene methylenation and ring-closing metathesis, highlighting a versatile approach to constructing quinoline derivatives (Bennasar et al., 2005).

Structural and Spectroscopic Analysis

The structural and spectroscopic characteristics of related compounds, particularly those possessing antifungal activity, have been determined using techniques such as X-ray crystallography and quantum chemical modeling. This research emphasizes the importance of understanding the structural intricacies for the development of bioactive compounds (Davydov et al., 2019).

Corrosion Inhibition and Antimicrobial Additives

A series of polyfunctional organic compounds, including 1-allyl derivatives, have been studied for their application as inhibitors of acid corrosion and as antimicrobial additives to cutting fluids. These compounds demonstrated significant protective performance against corrosion and exhibited bactericidal and fungicidal properties, suggesting their utility in industrial maintenance (Bayramov et al., 2020).

Antitumor Activity

Research into derivatives of isoquinoline, such as thiosemicarbazones, has revealed compounds with potent antineoplastic activity. These findings indicate the potential of quinoline derivatives in developing new cancer therapies, highlighting the broader applicability of compounds related to the query chemical (Liu et al., 1995).